1-(2-Methoxyethyl)-4-prop-2-enoylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(2-Methoxyethyl)piperazine” is a chemical compound used in the preparation of biologically and pharmacologically active molecules . It’s a colorless to yellow liquid with a density of 0.9700g/mL, a boiling point of 193°C to 194°C, and a flash point of 87°C .
Synthesis Analysis
The synthesis of related compounds like “1-(2-methoxyethyl)-3-ethyl imidazolium perrhenate” has been reported, where the structure was confirmed by 1H NMR and 13C NMR .
Molecular Structure Analysis
The molecular structure of related compounds like “Poly(2-methoxyethyl acrylate)” has been studied using small-angle and wide-angle X-ray scattering (SAXS, WAXS) .
Chemical Reactions Analysis
While specific chemical reactions involving “1-(2-Methoxyethyl)-4-prop-2-enoylpiperazin-2-one” are not available, related compounds like “2-Methoxyethyl acetoacetate” have been studied .
Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like “Poly(2-methoxyethyl acrylate)” have been analyzed using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) .
Safety and Hazards
Future Directions
Zwitterionic polymers, which comprise hydrophilic anionic and cationic groups with the same total number of positive and negative charges on the same monomer residue, have received increasing attention due to their distinctive physico-chemical properties, including high hydration, good biocompatibility, good antifouling and good antibacterial properties, and thus show great potential as a novel type of biomedical material .
properties
IUPAC Name |
1-(2-methoxyethyl)-4-prop-2-enoylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O3/c1-3-9(13)12-5-4-11(6-7-15-2)10(14)8-12/h3H,1,4-8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBJIAJBAGOJJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCN(CC1=O)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Methoxyethyl)-4-prop-2-enoylpiperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.